Cas no 18713-36-5 (Naphthalene-1,3-dicarbonitrile)

• Product Name: Naphthalene-1,3-dicarbonitrile
• CAS No: 18713-36-5
• MF: C₁₂H₆N₂
• MW: 178.189442157745
• CID: 2785471
• Update Time: 2023-08-07

Naphthalene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• naphthalene-1,3-dicarbonitrile
• 1,3-Dicyanonaphthalene
• 1,3-Naphthalenedicarbonitrile
• Naphthalene-1,3-dicarbonitrile

• Inchi： 1S/C12H6N2/c13-7-9-5-10-3-1-2-4-12(10)11(6-9)8-14/h1-6H
• InChI Key： CMDWPFFYPYYSEO-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6